ethyl 2-[[4-(2,5-dimethylphenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetate

• IUPAC Name: ethyl 2-[[4-(2,5-dimethylphenyl)-5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetate
• InChI: InChI=1S/C19H21N5O4S/c1-4-28-17(26)10-29-19-23-22-15(8-13-9-16(25)21-18(27)20-13)24(19)14-7-11(2)5-6-12(14)3/h5-7,9H,4,8,10H2,1-3H3,(H2,20,21,25,27)
• InChI Key: VWLJPELYRHCIBK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NN=C(N1C2=C(C=CC(=C2)C)C)CC3=CC(=O)NC(=O)N3
• Molecular Formula: C19H21N5O4S
• Molecular Weight: 415.5 g/mol
• CAS No.: 852048-67-0

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a triazole ring, a pyrimidine ring, and a sulfanyl group. These types of compounds are often synthesized for their potential biological activities.

Mechanism of Action

The mechanism of action of such compounds often depends on their structure and the specific functional groups they contain. For example, imidazole derivatives show a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Future Directions

The future directions in the field of heterocyclic compounds often involve the development of new synthetic routes and the exploration of their potential biological activities. There is a great importance of heterocyclic ring-containing drugs in clinical use to treat infectious diseases.